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Compound of Interest

Compound Name: 6-Hydroxy-5-methyl-2-hexanone
CAS No.: 68208-73-1
Cat. No.: B12690564
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 6-Hydroxy-5-methyl-2-hexanone,
including its chemical identity, physicochemical properties, and a survey of related isomers.
Due to the limited availability of experimental data for 6-Hydroxy-5-methyl-2-hexanone, this
document also presents information on the closely related isomers, 4-Hydroxy-5-methyl-2-
hexanone and 5-Hydroxy-5-methyl-2-hexanone, to provide a contextual understanding. This
guide aims to serve as a foundational resource for researchers and professionals in drug
development and chemical synthesis by consolidating available data and highlighting areas for
future investigation.

Chemical Identity and Nomenclature

The nomenclature and structural identifiers for 6-Hydroxy-5-methyl-2-hexanone are crucial
for unambiguous scientific communication.

IUPAC Name: 6-hydroxy-5-methylhexan-2-one[1]
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Synonyms:

e 6-Hydroxy-5-methyl-2-hexanone[1]

« BG740339BS[2]

e 2-Hexanone, 6-hydroxy-5-methyl-[1]

Chemical Structure:

Caption: Chemical structure of 6-hydroxy-5-methylhexan-2-one.

Physicochemical Properties

Currently, most of the available physicochemical data for 6-hydroxy-5-methylhexan-2-one are
computed rather than experimentally determined. These calculated values provide estimations
of the compound's properties.

Property Value Source
Molecular Formula C7H1402 PubChem[1]
Molecular Weight 130.18 g/mol PubChem[1]
XLogP3 0.3 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

Count 2 PubChem|[1]
Rotatable Bond Count 4 PubChem[1]
Exact Mass 130.099379685 PubChem[1]
Topological Polar Surface Area  37.3 A2 PubChem[1]

Data on Related Isomers

Experimental data for isomers of 6-hydroxy-5-methyl-2-hexanone are more readily available
and are presented here for comparative purposes.
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4-Hydroxy-5-methyl-2-hexanone

This isomer has been studied in the context of fragrance and flavor chemistry.

Table of Properties for 4-Hydroxy-5-methyl-2-hexanone:

Property Value Source

CAS Number 38836-21-4 BOC Sciences[3]
Molecular Formula C7H1402 BOC Sciences|[3]
Molecular Weight 130.18 g/mol BOC Sciences[3]
Boiling Point 199.5 °C at 760 mmHg BOC Sciences[3]
Density 0.933 g/cm? BOC Sciences[3]
Purity 95% BOC Sciences[3]

5-Hydroxy-5-methyl-2-hexanone

This tertiary alcohol isomer also has some available data.

Table of Properties for 5-Hydroxy-5-methyl-2-hexanone:

Property Value Source

CAS Number 42137-04-2 PubChem
Molecular Formula C7H1402 PubChem
Molecular Weight 130.18 g/mol PubChem

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 6-hydroxy-5-methylhexan-2-
one are not readily available in the current scientific literature. However, general synthetic
strategies for related hydroxy ketones can be inferred.

Hypothetical Synthetic Workflow:
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A plausible synthetic route to 6-hydroxy-5-methylhexan-2-one could involve the oxidation of a
corresponding diol or the reduction of a diketone. A more specific hypothetical workflow is
presented below.

Dihydroxylation Selective Oxidation

5-Methyl-1-hexene (e.g., 0sO4, NMO) P> 5-Methylhexane-1,2-diol e.g., PCC, PDC 6—Hydroxy—5—methylhexan—2—on9
G—Hydroxy—5—methylhexan—2—on9

In Vitro Screening
(e.g., cell-based assays, enzyme inhibition)

(Hit Identification)

Lead Optimizatior)

In Vivo Studies
(animal models)

Clinical Trials
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12690564?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

